4-Phenoxy-3-trifluoromethylbenzoic acid

• Molecular Formula: C14H9F3O3
• Molecular Weight: 282.21 g/mol
• IUPAC Name: 4-phenoxy-3-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C14H9F3O3/c15-14(16,17)11-8-9(13(18)19)6-7-12(11)20-10-4-2-1-3-5-10/h1-8H,(H,18,19)
• InChI Key: HMQHUKZZQKMMSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2)C(=O)O)C(F)(F)F

Description

4-Phenoxy-3-trifluoromethylbenzoic acid is a useful research compound. Its molecular formula is C14H9F3O3 and its molecular weight is 282.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11 g of methyl 4-phenoxy-3-trifluoromethylbenzoate were dissolved in 200 ml of MeOH, 41 ml of a 1 N aqueous solution of NaOH were added and the mixture was stirred at RT for 24 h. The MeOH was then removed in vacuo, and the remaining mixture was diluted with 1 l of water and the whole adjusted to a pH of 2 with an aqueous solution of HCl; the precipitate was then filtered off. The latter was air-dried for 48 h, resulting in 9.2 g of an amorphous solid.